Cas no 899729-99-8 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide
• CAS No: 899729-99-8
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5362943
• Update Time: 2025-10-12

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)cyclopentanecarboxamide
• VU0497063-1
• Z1593831874
• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)cyclopentanecarboxamide
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide

• Inchi： 1S/C15H25NO3/c17-14(12-6-2-3-7-12)16-10-13-11-18-15(19-13)8-4-1-5-9-15/h12-13H,1-11H2,(H,16,17)
• InChI Key： BILRZCLWZFNGLI-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2CCCC2)=O)COC21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide and Its Significance in Modern Chemical Biology: A Comprehensive Overview

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide, with the CAS number 899729-99-8, represents a fascinating compound in the realm of chemical biology. This intricate molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The spirocyclic framework and the presence of a dioxaspiro moiety contribute to its distinct chemical properties, making it a subject of intense study in both academic and industrial settings.

The 1,4-dioxaspiro4.5decan-2-yl substituent is a critical component of this compound, influencing its reactivity and biological interactions. Spiro compounds are known for their stability and versatility, often serving as key scaffolds in drug design. The dioxane ring within this moiety introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, which are pivotal for molecular recognition processes.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their potential as bioactive molecules. The N-methylcyclopentanecarboxamide part of the structure suggests possible applications in the development of novel therapeutic agents. This segment can be modified to enhance binding affinity to biological targets, making it a valuable tool for medicinal chemists.

One of the most compelling aspects of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide is its potential role in modulating biological pathways. Studies have shown that spirocyclic compounds can interact with enzymes and receptors in ways that traditional linear molecules cannot. This unique interaction profile makes them promising candidates for treating a variety of diseases, including neurological disorders and cancer.

The synthesis of this compound involves sophisticated organic chemistry techniques, including spirocyclization reactions and functional group transformations. The CAS number 899729-99-8 serves as a unique identifier, facilitating its use in research databases and literature. Researchers often rely on such identifiers to ensure the accuracy and reproducibility of their experiments.

Recent advancements in computational chemistry have further enhanced the understanding of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide's properties. Molecular modeling studies have revealed insights into its binding mechanisms and structural dynamics, providing a foundation for rational drug design. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of novel therapeutics.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their potential to overcome resistance mechanisms associated with existing drugs. N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide exemplifies this trend, with researchers exploring its efficacy against resistant strains of bacteria and viruses. Its unique structure may offer advantages over conventional treatments by interacting with targets in novel ways.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and chemical engineering. The spirocyclic framework can be engineered to exhibit specific physical properties, making it suitable for applications such as liquid crystals or polymer additives. Such interdisciplinary applications highlight the versatility of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide.

The development of new synthetic methodologies is another area where this compound has made significant contributions. Researchers have reported innovative approaches for constructing the spirocyclic core, improving yields and reducing environmental impact. These advancements align with global efforts to promote sustainable chemistry practices.

Future research directions for N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide include exploring its role in drug delivery systems. The ability to modify both the spirocyclic moiety and the amide group provides opportunities for designing targeted delivery vehicles that enhance therapeutic efficacy while minimizing side effects.

Collaborations between academia and industry are crucial for advancing the study of such compounds. By combining expertise in organic synthesis, medicinal chemistry, and computational biology, researchers can accelerate the translation of laboratory findings into clinical applications. N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide serves as an excellent example of how interdisciplinary collaboration can drive innovation.

The regulatory landscape also plays a significant role in the development and commercialization of new chemical entities like N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide. Compliance with safety and efficacy standards is essential for ensuring patient safety and promoting public trust in new therapies. Regulatory agencies provide guidelines that help researchers navigate complex approval processes.

In conclusion, N-({1,4-dioxaspiro4.5decan-2-yl}methyl)cyclopentanecarboxamide is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structure, combined with recent advancements in synthetic chemistry and computational methods, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further.